Cas no 2171686-00-1 (3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171686-00-1
• MF: C₂₅H₂₀BrClN₂O₅
• MW: 543.793704986572
• CID: 6082450
• PubChem ID: 165540078
• Update Time: 2025-05-20

3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(2-bromo-3-chlorophenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1507679
• 2171686-00-1

• Inchi： 1S/C25H20BrClN2O5/c26-23-19(27)10-5-11-20(23)28-24(32)21(12-22(30)31)29-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18,21H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LQQPOIFEDSJZDT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 542.02441g/mol
• Monoisotopic Mass: 542.02441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171686-00-1)

The compound 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171686-00-1) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). The presence of both bromo and chloro substituents on the phenyl ring further enhances its reactivity, enabling precise modifications in drug discovery pipelines.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in developing peptide-based therapeutics. Researchers are particularly interested in compounds like CAS No. 2171686-00-1 for their ability to facilitate the synthesis of complex peptides with high purity. This aligns with the growing trend of personalized medicine, where tailored peptide drugs are designed to target specific biological pathways. The compound’s carbamoyl and propanoic acid functionalities also contribute to its versatility in bioconjugation and linker chemistry.

From an industrial perspective, 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, pharmaceutical companies are exploring eco-friendly alternatives for peptide coupling reagents. This compound’s stability and compatibility with automated synthesizers make it a preferred choice for minimizing solvent use and improving atom economy.

Another hot topic linked to this compound is its potential role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The Fmoc group in CAS No. 2171686-00-1 can be strategically utilized to construct bifunctional molecules that recruit E3 ubiquitin ligases, paving the way for novel cancer therapies. This application has garnered attention in academic and biotech circles, as evidenced by the rising number of PubMed citations related to Fmoc-amino acid derivatives.

Quality control and analytical characterization of 3-(2-bromo-3-chlorophenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods align with the industry’s shift toward quality-by-design (QbD) principles, which emphasize rigorous material standards in drug development.

In summary, CAS No. 2171686-00-1 represents a convergence of innovation in peptide chemistry and therapeutic discovery. Its multifaceted applications—from SPPS to PROTACs—underscore its importance in modern biomedical research. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of next-generation biologics.